Cas no 1883650-96-1 (CDDO-2P-Im)

Cddo-2p-im is a CDDO imidazole amine analogue with chemopreventive effect Conclusion: cddo-2p-im can reduce the size and severity of lung tumors in mouse lung cancer model
CDDO-2P-Im structure
CDDO-2P-Im structure
Product Name:CDDO-2P-Im
CAS No:1883650-96-1
Molecular Formula:C39H46N4O3
Molecular Weight:618.807549953461
MDL:MFCD32693893
CID:4555995
PubChem ID:135397767

CDDO-2P-Im Properties

Names and Identifiers

    • CDDO-2-P-Im
    • CDDO-2P-Im
    • CDDO-2P-Imidazolide
    • HY-126379
    • CHEMBL4751151
    • EX-A2716
    • AKOS040740741
    • DA-72032
    • MS-30768
    • G17355
    • CDDO-2P-Imidazolide?
    • 1883650-96-1
    • CS-0103213
    • SCHEMBL22345141
    • AC-36685
    • (4aR,6aR,6aS,6bR,8aS,12aS,14bS)-4,4,6a,6b,11,11,14b-heptamethyl-3,13-dioxo-8a-(4-pyridin-2-ylimidazole-1-carbonyl)-4a,5,6,6a,7,8,9,10,12,12a-decahydropicene-2-carbonitrile
    • MDL: MFCD32693893
    • InChIKey: NXUDOCUNEVFUGK-HZFRFLMMSA-N
    • Inchi: 1S/C39H46N4O3/c1-34(2)13-15-39(33(46)43-22-27(42-23-43)26-10-8-9-17-41-26)16-14-38(7)31(25(39)20-34)28(44)18-30-36(5)19-24(21-40)32(45)35(3,4)29(36)11-12-37(30,38)6/h8-10,17-19,22-23,25,29,31H,11-16,20H2,1-7H3/t25-,29?,31+,36+,37-,38-,39+/m0/s1
    • SMILES: O=C1C=C2[C@@]3(C=C(C#N)C(C(C)(C)C3CC[C@]2(C)[C@@]2(C)CC[C@]3(C(N4C=NC(C5C=CC=CN=5)=C4)=O)CCC(C)(C)C[C@H]3[C@@H]21)=O)C

Computed Properties

  • Exact Mass: 618.35699134 g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 618.35699134 g/mol
  • Heavy Atom Count: 46
  • Complexity: 1480
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 7.1
  • Topological Polar Surface Area: 106
  • Molecular Weight: 618.8

CDDO-2P-Im Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P01V5HM-1mg
CDDO-2P-Im
1883650-96-1 98%
1mg
$183.00 2024-06-17
Cooke Chemical
M8223647-10mg
CDDO-2P-Imidazolide
1883650-96-1 98%
10mg
RMB 4169.60 2025-02-20
DC Chemicals
DC12026-100 mg
CDDO-2P-Imidazolide
1883650-96-1 >98%
100mg
$750.0 2022-03-01
MedChemExpress
HY-126379-10mM*1mLinDMSO
CDDO-2P-Im
1883650-96-1 98.16%
10mM*1mLinDMSO
¥3812 2023-07-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C910544-10mg
CDDO-2P-Imidazolide
1883650-96-1 98%
10mg
¥4,690.80 2022-09-02

CDDO-2P-Im Suppliers

Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:1883650-96-1)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com

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